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methoxybenzo[d]thiazole

Cat. No.: B12971710

Get Quote

The benzothiazole scaffold, a bicyclic system composed of a benzene ring fused to a thiazole

ring, represents a privileged structure in medicinal chemistry. Its derivatives have demonstrated

a remarkable breadth of biological activities, making them a focal point for drug discovery and

development. This guide offers a comparative analysis of the antimicrobial, anticancer, and

anticonvulsant properties of substituted benzothiazoles, supported by experimental data and

an exploration of their structure-activity relationships (SAR). Our objective is to provide

researchers, scientists, and drug development professionals with a comprehensive resource to

inform the design and synthesis of novel, potent therapeutic agents.

The Benzothiazole Core: A Versatile Pharmacophore
The unique electronic and structural features of the benzothiazole nucleus make it an attractive

scaffold for interacting with a variety of biological targets. The presence of nitrogen and sulfur

atoms provides sites for hydrogen bonding and coordination with metal ions, while the aromatic

system allows for π-π stacking interactions. Strategic substitution at various positions of the

benzothiazole ring, particularly at the C-2 and C-6 positions, has been shown to significantly

modulate the pharmacological profile of these compounds.[1][2]
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Preparation

Assay

Data Analysis

Prepare stock solutions of benzothiazole derivatives

Perform serial two-fold dilutions of compounds in a 96-well plate

Prepare standardized microbial inoculum (0.5 McFarland)

Inoculate each well with the microbial suspension

Incubate plates at the optimal temperature and duration

Visually inspect for microbial growth

Determine the MIC as the lowest concentration with no visible growth

Click to download full resolution via product page

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC)

using the broth microdilution method.

Step-by-Step Methodology:

Preparation of Reagents: Prepare stock solutions of the test compounds, typically in dimethyl

sulfoxide (DMSO). Prepare Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi.
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Inoculum Preparation: Culture the microbial strain overnight and then dilute the culture in

sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to

approximately 1-2 x 10^8 CFU/mL for bacteria. Further dilute this suspension in the

appropriate broth to achieve the final desired inoculum concentration in the wells.

Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the stock

solutions of the benzothiazole derivatives in the broth to achieve a range of concentrations.

Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate.

Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and at a suitable

temperature for 24-48 hours for fungi.

MIC Determination: After incubation, the MIC is determined as the lowest concentration of

the compound at which no visible growth of the microorganism is observed.

Anticancer Activity: Targeting Malignant Cells
Benzothiazole derivatives have emerged as a significant class of anticancer agents, exhibiting

cytotoxicity against a wide array of cancer cell lines. Their mechanisms of action are diverse

and include the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling

pathways involved in cancer progression. [3][4][5]

Comparative Anticancer Potency
The anticancer activity of these compounds is commonly evaluated by determining their half-

maximal inhibitory concentration (IC50), which represents the concentration of a drug that is

required for 50% inhibition in vitro. The following table presents a comparison of the IC50

values of various substituted benzothiazoles against different human cancer cell lines.
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Compound
ID

2-
Substituent

6-
Substituent

Cancer Cell
Line

IC50 (µM) Reference

6a
2-(4-

aminophenyl)
-H

MCF-7

(Breast)
0.024 [6]

6b

2-(4-

methoxyphen

yl)

-NO2
Hep-2

(Laryngeal)
1.5 [6]

7a

2-(4-

hydroxyphen

yl)

-F
HeLa

(Cervical)
2.41 [6]

8

2-(3,4,5-

trimethoxyph

enyl)

-OCH3
MCF-7

(Breast)
0.04 [6]

9a
N-Aryl

benzamide
-H A549 (Lung) 1.1 [7]

9b

N-(4-

chlorophenyl)

acetamide

-Cl
HCT-116

(Colon)
8.8 [7]

10 2-phenyl -H
PANC-1

(Pancreatic)
27 [5]

Structure-Activity Relationship (SAR) Insights for
Anticancer Activity
The anticancer potency of benzothiazole derivatives is highly dependent on the nature and

position of the substituents:

2-Aryl Substitution: The presence of a substituted phenyl ring at the 2-position is a common

feature in many potent anticancer benzothiazoles. Electron-donating groups, such as amino

and methoxy groups (compounds 6a and 8), often enhance activity, particularly against

breast cancer cells. [6]* Substitution on the Benzene Ring: Substitution on the benzene

moiety of the benzothiazole core also plays a critical role. Electron-withdrawing groups like
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nitro and fluoro groups (compounds 6b and 7a) have been shown to be favorable for

cytotoxicity. [6]The presence of multiple chlorine atoms has also been linked to enhanced

activity. [6]* Mechanism of Action: Many anticancer benzothiazoles induce apoptosis in

cancer cells. [5]Some derivatives have been shown to target specific signaling pathways,

such as the PI3K/Akt and MAPK/ERK pathways, which are often dysregulated in cancer.

Experimental Protocol: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method widely used to assess the metabolic activity of cells, which serves as an indicator of

cell viability and proliferation.
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Cell Culture & Treatment

MTT Reaction

Measurement & Analysis

Seed cancer cells in a 96-well plate

Incubate for 24h to allow cell attachment

Treat cells with various concentrations of benzothiazole derivatives

Incubate for 24-72h

Add MTT solution to each well

Incubate for 2-4h to allow formazan formation

Add solubilizing agent (e.g., DMSO) to dissolve formazan crystals

Measure absorbance at 570 nm

Calculate cell viability as a percentage of the control

Determine the IC50 value
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Caption: A step-by-step workflow of the MTT assay for determining the cytotoxicity of

compounds.

Step-by-Step Methodology:

Cell Seeding: Seed the desired cancer cell line into a 96-well plate at an appropriate density

and allow them to adhere overnight.

Compound Treatment: Treat the cells with a range of concentrations of the substituted

benzothiazole derivatives. Include a vehicle control (e.g., DMSO) and a positive control (a

known anticancer drug).

Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified CO2 incubator.

MTT Addition: After the incubation period, add MTT solution to each well and incubate for

another 2-4 hours. During this time, viable cells with active mitochondria will reduce the

yellow MTT to purple formazan crystals.

Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO, to

each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the resulting purple solution using a

microplate reader at a wavelength of approximately 570 nm.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. The IC50 value is then determined by plotting the percentage of viability

against the log of the compound concentration and fitting the data to a sigmoidal dose-

response curve.

Anticonvulsant Activity: Modulating Neuronal
Excitability
Epilepsy is a neurological disorder characterized by recurrent seizures. Several benzothiazole

derivatives have demonstrated promising anticonvulsant properties in preclinical models,

suggesting their potential as a new class of antiepileptic drugs. [8][9]The maximal electroshock
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(MES) test is a widely used animal model to screen for compounds that can prevent the spread

of seizures.

Comparative Anticonvulsant Efficacy
The anticonvulsant activity in the MES test is often expressed as the median effective dose

(ED50), which is the dose required to protect 50% of the animals from the tonic hindlimb

extension component of the seizure. The following table compares the anticonvulsant activity of

some benzothiazole derivatives.

Compound
ID

2-
Substituent

6-
Substituent

Animal
Model

ED50
(mg/kg)

Reference

11a

-NH-CO-

CH2-S-(1H-

1,2,4-triazol-

3-yl)

-O-benzyl Mouse (MES) >100 [9]

11b

-NH-CO-

CH2-S-(1H-

1,2,4-triazol-

3-yl)

-O-(3-

fluorobenzyl)
Mouse (MES) 50.8 [9]

11c

-NH-CO-

CH2-S-(1H-

1,2,4-triazol-

3-yl)

-O-(4-

fluorobenzyl)
Mouse (MES) 54.8 [9]

12a -hydrazide -H Mouse (MES) >30 [9]

12b

-hydrazide

with 4-

chlorophenyl

-H Mouse (MES)

Moderate

activity at 30

mg/kg

[9]

13 -sulfonamide -H Mouse (MES)
Potent

activity
[10]

Structure-Activity Relationship (SAR) Insights for
Anticonvulsant Activity
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The anticonvulsant profile of benzothiazoles is influenced by specific structural features:

2-Amino Substitution: The presence of a substituted amino group at the 2-position appears

to be crucial for anticonvulsant activity. The incorporation of a triazole-containing acetamide

side chain has been shown to be effective. [9]* 6-Alkoxy Substitution: The nature of the

substituent at the 6-position significantly impacts potency. For instance, the introduction of a

fluorobenzyl ether at the 6-position (compounds 11b and 11c) dramatically improves

anticonvulsant activity compared to the unsubstituted benzyl ether (compound 11a). [9]*

Lipophilicity and Pharmacophore Elements: The anticonvulsant activity is often associated

with a combination of factors including optimal lipophilicity for blood-brain barrier penetration,

a distal hydrophobic center, a hydrogen bond donor, and an electron donor system. [8]

Experimental Protocol: Maximal Electroshock (MES)
Test
The MES test is a standard preclinical model for evaluating the efficacy of potential

anticonvulsant drugs against generalized tonic-clonic seizures.
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Animal Preparation & Dosing

MES Induction

Observation & Analysis

Select appropriate animal model (e.g., mice)

Group animals and administer vehicle or test compounds

Allow for a specific pre-treatment time for drug absorption

Place corneal or auricular electrodes

Deliver a supramaximal electrical stimulus

Observe for the presence or absence of tonic hindlimb extension

Record the number of protected animals in each group

Calculate the ED50 value
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Caption: Workflow for conducting the Maximal Electroshock (MES) test to screen for

anticonvulsant activity.

Step-by-Step Methodology:

Animal Preparation: Use a suitable animal model, such as mice or rats. The animals are

grouped and administered with either the vehicle or different doses of the test compounds,

typically via intraperitoneal or oral routes.

Pre-treatment Time: Allow for a specific pre-treatment time to ensure adequate absorption

and distribution of the compound to the central nervous system.

MES Induction: A supramaximal electrical stimulus is delivered through corneal or auricular

electrodes using a specialized apparatus.

Observation: The animals are observed for the presence or absence of the tonic hindlimb

extension phase of the seizure. Abolition of this phase is considered as the endpoint for

protection.

Data Analysis: The number of animals protected at each dose level is recorded. The ED50

value is then calculated using appropriate statistical methods, such as probit analysis.

Conclusion
Substituted benzothiazoles represent a highly versatile and promising class of heterocyclic

compounds with a wide range of biological activities. This guide has provided a comparative

overview of their antimicrobial, anticancer, and anticonvulsant properties, highlighting the

critical role of the substitution pattern in determining their potency and selectivity. The detailed

experimental protocols and structure-activity relationship insights presented herein are

intended to serve as a valuable resource for the rational design and development of novel

benzothiazole-based therapeutics. Further exploration of this remarkable scaffold is warranted

to unlock its full therapeutic potential in addressing a multitude of human diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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